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AG556 in Immunology: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Core Concepts of AG556
AG556, also known as Tyrphostin 56, is a selective inhibitor of the Epidermal Growth Factor

Receptor (EGFR) protein tyrosine kinase.[1] It belongs to the tyrphostin family of compounds,

which are known for their ability to inhibit the autophosphorylation of various protein tyrosine

kinases (PTKs).[1] In the context of immunology, AG556 has demonstrated potential as a

modulator of autoimmune responses, primarily through its ability to suppress the production of

key pro-inflammatory cytokines.

Mechanism of Action
The primary mechanism of action of AG556 is the inhibition of EGFR, a receptor tyrosine

kinase that plays a role in cell proliferation and signaling. AG556 is a potent inhibitor of EGFR

with an IC50 of 5µM and has been shown to suppress the EGF-induced growth of HER14 cells.

[2] While its direct effects on immune cells are still under investigation, studies in animal

models of autoimmune diseases suggest that AG556 exerts its immunomodulatory effects by

downregulating inflammatory pathways.

In experimental autoimmune encephalomyelitis (EAE), a model for multiple sclerosis, AG556
has been shown to be effective, suggesting a role for protein tyrosine kinase blockers in
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managing autoimmune disorders.[2] Research indicates that AG556 does not block the

activation of JNK/SAPK and p38/HOG, suggesting it acts on a downstream target in stress-

activated pathways or on a parallel pathway.[2]

Furthermore, in a model of experimental autoimmune myocarditis (EAM), AG556 treatment led

to a significant reduction in the severity of the disease.[3] This effect was associated with a

marked decrease in the production of the pro-inflammatory cytokines Tumor Necrosis Factor-

alpha (TNF-α) and Interferon-gamma (IFN-γ) by splenocytes.[3]

Interestingly, in a different experimental context of arterial injury, AG556 treatment was

associated with a 20-fold increase in basal IFN-γ production by splenocytes, while TNF-α levels

were not significantly different.[4] This highlights the context-dependent effects of AG556 on

cytokine production.

Signaling Pathways
The precise signaling cascade through which AG556 modulates immune responses is not fully

elucidated. However, based on its known function as an EGFR inhibitor and its effects on

cytokine production, a putative signaling pathway can be proposed.

Proposed Signaling Pathway of AG556 in Immune Cells
Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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